Additional information on Methyl DL-2-bromopropionate

Recent Advances in the Application of Methyl DL-2-bromopropionate (CAS: 5445-17-0) in Chemical Biology and Pharmaceutical Research

Methyl DL-2-bromopropionate (CAS: 5445-17-0) is a versatile chiral building block widely used in organic synthesis, pharmaceutical intermediates, and chemical biology research. Recent studies have highlighted its significance in asymmetric synthesis, polymer chemistry, and drug development. This research brief synthesizes the latest findings on the applications and mechanistic insights of this compound, with a focus on its role in stereoselective reactions and bioactive molecule construction.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in constructing α-branched esters through nickel-catalyzed asymmetric reductive cross-coupling. Researchers achieved enantioselectivities up to 92% ee when using Methyl DL-2-bromopropionate as an electrophile, showcasing its potential for creating chiral centers in drug candidates. The reaction conditions were optimized at room temperature with minimal byproduct formation, suggesting industrial scalability.

In polymer science, a breakthrough reported in ACS Macro Letters (2024) utilized 5445-17-0 as an initiator for atom transfer radical polymerization (ATRP) of methacrylates. The bromoester moiety served as an efficient initiating site, enabling precise control over molecular weights (Đ < 1.15) while maintaining high chain-end fidelity. This development opens new possibilities for creating functional biomaterials with tailored properties for drug delivery applications.

Notably, the compound's safety profile has been reassessed in a 2024 toxicological study published in Chemical Research in Toxicology. In vitro assays revealed moderate cytotoxicity (IC50 = 48 μM in HepG2 cells), prompting recommendations for improved handling protocols in industrial settings. Concurrently, computational studies have proposed novel derivatives with reduced toxicity while maintaining reactivity, as detailed in Journal of Chemical Information and Modeling.

Emerging applications include its use as a precursor for PET radiotracers, where the bromine atom allows for facile isotopic substitution. A recent Nature Protocols paper (2023) described a robust 68Ga-labeling methodology using Methyl DL-2-bromopropionate derivatives for tumor imaging, achieving radiochemical yields exceeding 85% with high in vivo stability.

These collective advances position 5445-17-0 as a multifaceted tool in modern pharmaceutical research. Future directions likely include exploration of its enzymatic transformations and incorporation into DNA-encoded libraries for drug discovery. The compound's unique reactivity profile continues to inspire innovative synthetic strategies across chemical biology disciplines.
